4-methoxy-2-methyl-N-(1-methyl-2-oxoindolin-5-yl)benzenesulfonamide

• IUPAC Name: 4-methoxy-2-methyl-N-(1-methyl-2-oxo-3H-indol-5-yl)benzenesulfonamide
• InChI: InChI=1S/C17H18N2O4S/c1-11-8-14(23-3)5-7-16(11)24(21,22)18-13-4-6-15-12(9-13)10-17(20)19(15)2/h4-9,18H,10H2,1-3H3
• InChI Key: GPFGPINBWQNUGM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC)S(=O)(=O)NC2=CC3=C(C=C2)N(C(=O)C3)C
• Molecular Formula: C17H18N2O4S
• Molecular Weight: 346.4 g/mol
• CAS No.: 921559-47-9

Description

4-methoxy-2-methyl-N-(1-methyl-2-oxoindolin-5-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C17H18N2O4S and its molecular weight is 346.4. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy Applications

The compound has been studied for its photodynamic therapy applications. A variant of the benzenesulfonamide structure, when used in zinc(II) phthalocyanine, demonstrates remarkable photophysical and photochemical properties. These properties include good fluorescence, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making it potentially useful as a Type II photosensitizer in the treatment of cancer through photodynamic therapy (Pişkin et al., 2020).

Anticancer and Antimicrobial Properties

Several studies have highlighted the compound's potential in the treatment of cancer and microbial infections. For instance, benzenesulfonamide derivatives have been synthesized and evaluated for their in vitro anticancer activities against various human cancer cell lines. Some of these derivatives exhibited significant anticancer activity (Kumar et al., 2015). Another research found certain benzenesulfonamide derivatives to be potent in antimicrobial and anticancer evaluations, suggesting the structure's potential in developing new therapeutics (Kumar et al., 2014).

Photophysicochemical Properties for Photocatalytic Applications

The compound's photophysical and photochemical properties, particularly when part of zinc(II) phthalocyanine structures, have been investigated. These properties, such as fluorescence, singlet oxygen production, and photostability, are crucial for potential photocatalytic applications. The presence of benzenesulfonamide derivatives as substituents in these structures impacts their photophysicochemical properties, making them suitable for photocatalytic applications (Öncül et al., 2021).

Antiproliferative Activity

Novel derivatives of the compound have showcased antiproliferative activity against various tumor cell lines, including breast cancer and neuroblastoma cell lines. The studies reveal that specific benzenesulfonamide derivatives have higher antiproliferative activity than some standard anticancer drugs, indicating their potential as new lead anticancer agents (Motavallizadeh et al., 2014).